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Compound of Interest

Compound Name: 2-Ethylnitrobenzene

Cat. No.: B1329339

Essential safety and logistical information for the proper handling and disposal of 2-
Ethylnitrobenzene, ensuring laboratory safety and environmental protection for researchers,
scientists, and drug development professionals.

2-Ethylnitrobenzene is a hazardous chemical requiring meticulous disposal procedures to
mitigate risks to personnel and the environment.[1] It is classified as harmful if swallowed,
causes skin and eye irritation, and may lead to respiratory irritation.[2][3][4] Furthermore, it is
recognized as harmful to aquatic life with long-lasting effects.[2] Adherence to the following
procedural guidance is critical for safe laboratory operations.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is imperative to be equipped with the
appropriate Personal Protective Equipment (PPE). This includes safety glasses with side
shields or chemical goggles, gloves, and a lab coat.[2][5] All handling of 2-Ethylnitrobenzene
and its waste should be conducted in a well-ventilated area or under a chemical fume hood to
minimize the inhalation of vapors.[2]

Key Physical and Safety Data for 2-Ethylnitrobenzene
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Property Value Source
Appearance Yellow to light brown oily liquid [2][3]
CAS Number 612-22-6 [5]
Molecular Formula C8HONO2 [41[5]
Molecular Weight 151.16 g/mol [4115]
Boiling Point 234 - 236 °C [3]
Melting Point -13--10°C [3]
Flash Point 109 °C (closed cup) [31[5]
Density 1.121 g/cm3 [3]

Acute toxicity (oral), Skin and
Hazards eye irritation, Respiratory [21[41[5]

irritation, Aquatic hazard

Step-by-Step Disposal Protocol
The proper disposal of 2-Ethylnitrobenzene is a multi-step process that ensures safety and
regulatory compliance.

1. Waste ldentification and Segregation:

o Characterize the Waste: Identify all waste streams containing 2-Ethylnitrobenzene. This
includes unused product, contaminated solutions, and materials used for spill cleanup (e.g.,
absorbent pads).[1]

o Segregate: Do not mix 2-Ethylnitrobenzene waste with other waste types unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) office. It is
incompatible with strong oxidizing agents.[3]

2. Containerization:

o Use Appropriate Containers: Collect liquid waste in a designated, leak-proof, and chemically
compatible container.[3][6] Solid waste, such as contaminated labware or PPE, should be
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placed in a separate, clearly marked container.

o Do Not Overfill: Waste containers should not be filled beyond 90% of their capacity to allow
for expansion and prevent spills.[7]

3. Labeling:

o Clear Identification: Label the waste container with "HAZARDOUS WASTE" and the full
chemical name, "2-Ethylnitrobenzene."[1] Avoid using abbreviations or chemical formulas.

[1]
 Include Details: Note the approximate concentration and quantity of the waste.
4. Storage Pending Disposal:

e Secure Storage: Store the sealed waste container in a designated, secure area away from
incompatible materials.[2] This area should be well-ventilated.

e Secondary Containment: It is best practice to use secondary containment for liquid waste
containers to prevent the spread of potential leaks.[6]

5. Professional Disposal:

o Authorized Disposal: Arrange for the disposal of the hazardous waste through an authorized
waste disposal company.[2]

e Regulatory Compliance: Do not dispose of 2-Ethylnitrobenzene down the drain or into the
environment.[2][3] All disposal must be in accordance with local, state, and federal
regulations.[2]

+ Documentation: Maintain detailed records of the disposal process as required by your
institution and local regulations.[2]

Decontamination of Empty Containers

Empty containers that once held 2-Ethylnitrobenzene must be properly decontaminated
before they can be considered non-hazardous.
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Protocol for Decontamination:

e Initial Draining: Under a chemical fume hood and while wearing appropriate PPE, carefully
drain any residual 2-Ethylnitrobenzene into the designated hazardous waste container.[1]

e Triple Rinse:

o First Rinse: Add a suitable organic solvent, such as acetone or ethanol, to the container.
Close and swirl the container to rinse all interior surfaces thoroughly. This first rinsate must
be collected and disposed of as hazardous waste.[1]

o Subsequent Rinses: Repeat the rinsing process at least two more times. Consult with your
institution's EHS office for guidance on the disposal of the subsequent rinsates.[1]

e Drying and Disposal: Allow the decontaminated container to air dry completely in the fume
hood. Once dry, deface the original label and dispose of the container according to your
institution's guidelines for non-hazardous laboratory waste.[1]

Spill Response

In the event of a spill, immediate and appropriate action is critical.

e Assess the Situation: Determine if it is safe to intervene.

o Evacuate and Alert: Evacuate the immediate area and alert others.

» Contain the Spill: Use an inert absorbent material to contain the spill.[3]
¢ Clean and Decontaminate: Thoroughly clean the spill area.

o Dispose of Waste: All materials used for cleanup must be disposed of as hazardous waste.

[2]
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Figure 1. 2-Ethylnitrobenzene Disposal Workflow

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-Ethylnitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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